N-(4-{[(2,5-dimethylphenyl)amino]sulfonyl}phenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[4-[(2,5-dimethylphenyl)sulfamoyl]phenyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H19N3O6S2/c1-14-7-8-15(2)18(13-14)22-30(26,27)17-11-9-16(10-12-17)21-31(28,29)20-6-4-3-5-19(20)23(24)25/h3-13,21-22H,1-2H3
• InChI Key: CEHHMPWCPNJPQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H19N3O6S2
• Molecular Weight: 461.5 g/mol

Description

N-(4-{[(2,5-dimethylphenyl)amino]sulfonyl}phenyl)-2-nitrobenzenesulfonamide, commonly known as DNBS, is a chemical compound that has been widely studied for its biological and pharmacological properties. DNBS belongs to the class of sulfonamide compounds and has been extensively used as a research tool in various fields of biology and medicine.

Mechanism of Action

DNBS is a hapten that can bind to proteins and induce an immune response. It has been shown to activate T-cells and induce the production of cytokines such as interferon-gamma and interleukin-4. DNBS can also induce the production of antibodies and has been used as a model antigen to investigate the humoral immune response.
Biochemical and Physiological Effects:
DNBS has been shown to induce inflammation in experimental animals, particularly in the gastrointestinal tract. It has been used as a model antigen to investigate the mechanisms of inflammatory bowel disease. DNBS has also been shown to induce apoptosis in cancer cells and has potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

DNBS has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. It has been extensively studied and its mechanism of action is well understood. However, DNBS also has some limitations. It can be toxic at high concentrations and can induce inflammation in experimental animals, which may limit its use in certain applications.

Future Directions

There are several future directions for research on DNBS. One area of interest is the development of DNBS-based vaccines for the treatment of cancer and infectious diseases. Another area of interest is the investigation of the role of DNBS in autoimmune diseases and the development of new therapies based on its mechanism of action. Additionally, further studies are needed to investigate the potential toxic effects of DNBS and to develop safer derivatives with similar biological activity.

Synthesis Methods

DNBS can be synthesized by the reaction of 2-nitrobenzenesulfonyl chloride with 4-aminobenzenesulfonamide in the presence of a base such as triethylamine. The resulting product is then treated with 2,5-dimethylaniline to obtain DNBS in high yield and purity.

Scientific Research Applications

DNBS has been extensively used as a research tool in various fields of biology and medicine. It has been used to study the role of T-cells in inflammatory bowel disease, as well as the mechanisms of allergic reactions. DNBS has also been used as a model antigen to investigate the immune response in experimental animals.